Chembl4558006

• IUPAC Name: 2-[11-(4-methoxyphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]-N-phenylacetamide
• InChI: InChI=1S/C22H18N6O3/c1-31-17-9-7-15(8-10-17)18-13-19-21-25-28(22(30)26(21)11-12-27(19)24-18)14-20(29)23-16-5-3-2-4-6-16/h2-13H,14H2,1H3,(H,23,29)
• InChI Key: ZPINYICCKVGTSW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC=CC=C5)C3=C2
• Molecular Formula: C22H18N6O3
• Molecular Weight: 414.4 g/mol

Description

The description of a compound typically includes its chemical name, molecular formula, and structural formula. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive odor.

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves measuring properties such as melting point, boiling point, solubility, density, and refractive index. The compound’s chemical properties like reactivity, stability, and flammability are also analyzed.

Scientific Research Applications

ChEMBL Database: A Keystone in Scientific Research

Comprehensive Bioactivity Database : ChEMBL is a large-scale bioactivity database that plays a pivotal role in medicinal chemistry and drug discovery research. It aggregates and standardizes bioactivity data extracted from medicinal chemistry literature, covering over 1 million compounds and 5200 protein targets. The data include binding, functional, and ADMET (absorption, distribution, metabolism, excretion, and toxicity) information, making ChEMBL a valuable resource for chemical biology and drug-discovery research problems (Gaulton et al., 2011).

Enhanced Access via Web Services : The accessibility of ChEMBL data has been significantly improved through the development of ChEMBL web services. These services provide streamlined access to a wealth of drug discovery data and utilities, including standardized bioactivity, molecule, target, and drug data. This enhancement facilitates the construction of applications and data processing workflows relevant to drug discovery and chemical biology, thereby accelerating research and development processes (Davies et al., 2015).

Data Integration and Analysis Tools : ChEMBL offers a suite of analysis tools that enable researchers to explore the relationships between small molecules, cell measurements, and cell states. By dedicating itself to the storage of raw screening data and organizing screening experiments into projects, ChEMBL provides a unique resource for understanding the effects of small molecules in a biomedical context. This facilitates the identification of chemical scaffolds active against particular targets or endpoints, aiding in the discovery of new therapeutic agents (Seiler et al., 2007).

Expanding the Applicability of ChEMBL

Crop Protection Research : Recognizing the parallel between human health research and crop protection, ChEMBL has expanded its dataset to include bioactivity data for insecticidal, fungicidal, and herbicidal compounds. This broadens its applicability beyond medicinal chemistry, enabling the use of ChEMBL data in crop protection research. By identifying active chemical scaffolds and potential targets for safety liabilities, ChEMBL contributes to the development of safer and more effective agrochemicals (Gaulton et al., 2015).

Informatics and Data Mining : The ChEMBL database is instrumental in the field of cheminformatics, supporting the collation and data-mining of bioactivity data for drug discovery. It enables the linkage between biochemical and chemical data, supporting chemical biology, lead discovery, and target selection. With its comprehensive dataset and search capabilities, ChEMBL facilitates the exploration of structure-activity relationships (SAR) and the identification of drug candidates, highlighting its critical role in advancing chemical and biomedical research (Bellis et al., 2011).

Mechanism of Action

This is particularly relevant for bioactive compounds. It involves studying how the compound interacts with biological systems.

Safety and Hazards

This involves assessing the risks associated with handling and disposing of the compound. It includes its toxicity, flammability, environmental impact, and any precautions that need to be taken during its use.

Future Directions

This involves discussing potential future research directions. It could include potential applications of the compound, unanswered questions about its properties, or new methods to synthesize it.